N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H13BrN2OS2/c1-21-12-5-2-10(3-6-12)8-15(20)19-16-18-13-7-4-11(17)9-14(13)22-16/h2-7,9H,8H2,1H3,(H,18,19,20)
• InChI Key: WJMYNYQIRSVWGA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C=C(C=C3)Br
• Molecular Formula: C16H13BrN2OS2
• Molecular Weight: 393.3 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide, also known as BBTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BBTA is a heterocyclic compound that contains a thiazole ring and an amide functional group.

Scientific Research Applications

Synthesis and Anticancer Activity

Synthesis and Biological Evaluation of Thiazole Derivatives as Anticancer Agents : A series of thiazole and thiadiazole derivatives were synthesized and evaluated for their anticancer activity against Hela cervical cancer, MCF-7 breast carcinoma, and HT-29 colorectal cancer cell lines. Compounds bearing 4-bromothiophen-2-yl, naphthalen-2-yl, 2,5-difluorophenyl, and 4-(trifluoromethoxy)phenyl moieties exhibited significant anticancer activity. These compounds induced apoptosis in cancer cells, suggesting their potential as therapeutic agents (Ekrek et al., 2022).

Antimicrobial Activity

Synthesis, Antimicrobial Activity, and Quantum Calculations of Novel Sulphonamide Derivatives : Novel sulphonamide derivatives displayed good antimicrobial activity, with some compounds showing high activity towards most strains. Computational calculations supported the experimental findings, suggesting these compounds' effectiveness against microbial infections (Fahim & Ismael, 2019).

Synthesis and Antimicrobial Profile of Newer Schiff Bases and Thiazolidinone Derivatives : New compounds synthesized from p-bromo-m-cresol showed promising antibacterial and antifungal activities. The study highlights the potential of these compounds as antimicrobial agents, contributing to addressing the global challenge of antimicrobial resistance (Fuloria et al., 2014).

Enzyme Inhibition

Synthesis of N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives and Their Biological Activities : A new series of derivatives were synthesized and evaluated for various biological activities, including antioxidant, hemolytic, antibacterial, and urease inhibition. These compounds showed significant activity in urease inhibition, outperforming the standard used in the study, indicating their potential for therapeutic applications (Gull et al., 2016).

Photophysical Properties

An Insight into the Photophysical Properties of Amide Hydrogen Bonded N-(benzo[d]thiazol-2-yl) Acetamide Crystals : This research synthesized three distinct N-(benzo[d]thiazol-2-yl) acetamides and explored their hydrogen bond associations and photophysical properties. The study provides valuable insights into the structural and photophysical characteristics of these compounds, which could have implications for their use in various scientific applications (Balijapalli et al., 2017).